Cas no 63809-03-0 ([1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-)

[1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl- structure
63809-03-0 structure
Product Name:[1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-
CAS No:63809-03-0
MF:C24H24O2
MW:344.446166992188
CID:1659475
Update Time:2024-09-12

[1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-
    • [1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl- (9CI)
    • Inchi: 1S/C24H24O2/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)22-14-16-23(17-15-22)24(25)26/h6-17H,2-5H2,1H3,(H,25,26)
    • InChI Key: OANUUGLFICTDAJ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(C3=CC=C(CCCCC)C=C3)C=C2)=CC=C(C(O)=O)C=C1

Computed Properties

  • Exact Mass: 344.17772

Experimental Properties

  • Density: 1.093±0.06 g/cm3(Predicted)
  • Boiling Point: 536.9±39.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.21±0.10(Predicted)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd